Cas no 82158-23-4 (1-(1-benzofuran-2-yl)-1-(4-chlorophenyl)ethanol)

• Product Name: 1-(1-benzofuran-2-yl)-1-(4-chlorophenyl)ethanol
• CAS No: 82158-23-4
• MF: C₁₆H₁₃ClO₂
• MW: 272.726223707199
• CID: 1805486
• PubChem ID: 3067857
• Update Time: 2025-04-21

1-(1-benzofuran-2-yl)-1-(4-chlorophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzofuran-2-yl)-1-(4-chlorophenyl)ethanol
• DTXSID001002510
• alpha-(4-Chlorophenyl)-alpha-methyl-2-benzofuranmethanol
• 1(benzofuran-2-yl)-1(p-chlorphenyl)ethanol
• 2-Benzofuranmethanol, alpha-(4-chlorophenyl)-alpha-methyl-
• 1(benzofuran-2-yl)-1-(p-chlorophenyl)ethanol
• 1-(1-Benzofuran-2-yl)-1-(4-chlorophenyl)ethan-1-ol
• SCHEMBL10837781
• YOJWZTMPJRZZNV-UHFFFAOYSA-N
• 82158-23-4

• Inchi： 1S/C16H13ClO2/c1-16(18,12-6-8-13(17)9-7-12)15-10-11-4-2-3-5-14(11)19-15/h2-10,18H,1H3
• InChI Key： YOJWZTMPJRZZNV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C)(C1=CC2C=CC=CC=2O1)O

Computed Properties

• Exact Mass: 272.0604073g/mol
• Monoisotopic Mass: 272.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 33.4Ų